![molecular formula C24H24ClN3 B5562012 N-(2-chloro-3-phenyl-2-propen-1-ylidene)-4-(1-naphthylmethyl)-1-piperazinamine](/img/structure/B5562012.png)
N-(2-chloro-3-phenyl-2-propen-1-ylidene)-4-(1-naphthylmethyl)-1-piperazinamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-chloro-3-phenyl-2-propen-1-ylidene)-4-(1-naphthylmethyl)-1-piperazinamine, also known as CPP or CPPene, is a small molecule inhibitor that has been extensively studied in scientific research. CPPene is a synthetic compound that has been shown to have potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders.
Scientific Research Applications
Catalytic Activity and Synthesis Applications
- Synthesis of Benzothiazolylamino Phenylmethyl-naphthols : A novel magnetic nanocatalyst was synthesized via covalent grafting of piperazine on functionalized magnetic nanoparticles. This catalyst demonstrated significant activity in the solvent-free preparation of benzothiazolylamino phenylmethyl-naphthols via one-pot condensation, highlighting its potential in facilitating organic synthesis reactions under mild conditions with excellent yields (Pourghasemi Lati et al., 2018).
Pharmacological Enhancements
- Nerve Growth Factor (NGF) Potentiation : The synthesis of a compound similar to the one was explored for its ability to enhance nerve growth factor-induced neurite outgrowth. This research indicates potential applications in neurodegenerative disease treatment or nerve repair (Williams et al., 2010).
Antipsychotic Agent Development
- Novel Antipsychotic Agents : A series of (piperazin-1-yl-phenyl)-arylsulfonamides, including compounds similar in structure to the chemical , were synthesized and identified for their high affinities for serotonin receptors. These compounds have potential applications in developing new antipsychotic agents (Park et al., 2010).
Fluorescence and Electron Transfer Studies
- Luminescent Properties : Piperazine substituted naphthalimide compounds were studied for their fluorescence and photo-induced electron transfer properties. Such studies are crucial for the development of fluorescent probes and sensors (Gan et al., 2003).
5-HT Receptor Antagonists
- Preparation as 5-HT7 Receptor Antagonists : Derivatives of piperazine were prepared and evaluated as antagonists for the 5-HT(7) receptor, indicating potential applications in psychiatric and neurological disorders (Yoon et al., 2008).
Antimicrobial and Antifungal Research
- Synthesis and Antimicrobial Studies : Transition metal dithiocarbamate complexes bearing piperazine and naphthoquinone groups were synthesized and demonstrated strong fluorescence along with significant antimicrobial activity against a broad spectrum of pathogens (Verma & Singh, 2015).
properties
IUPAC Name |
(E,Z)-2-chloro-N-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]-3-phenylprop-2-en-1-imine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24ClN3/c25-23(17-20-7-2-1-3-8-20)18-26-28-15-13-27(14-16-28)19-22-11-6-10-21-9-4-5-12-24(21)22/h1-12,17-18H,13-16,19H2/b23-17-,26-18+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDYPPZIJZOYFEZ-QPFIVIFOSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=CC3=CC=CC=C32)N=CC(=CC4=CC=CC=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(CCN1CC2=CC=CC3=CC=CC=C32)/N=C/C(=C/C4=CC=CC=C4)/Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24ClN3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.